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Compound of Interest

Compound Name: c-Kit-IN-3

Cat. No.: B2583239

Get Quote

The KIT proto-oncogene encodes the receptor tyrosine kinase (RTK) known as c-Kit or CD117.

[1][2][3][4] This transmembrane protein is a critical regulator of essential cellular processes,

including proliferation, survival, differentiation, and migration.[5][6][7][8] It is prominently

expressed in hematopoietic stem cells, mast cells, melanocytes, germ cells, and the interstitial

cells of Cajal.[1][5][6]

Upon binding its ligand, stem cell factor (SCF), c-Kit dimerizes, leading to the activation of its

intrinsic kinase domain through autophosphorylation.[6][7][8] This event triggers a cascade of

downstream signaling pathways, including the PI3K/AKT, RAS/MAPK, and Src family kinase

(SFK) pathways, which are vital for normal physiological functions.[3][5][9] However,

deregulation of c-Kit, through overexpression or gain-of-function mutations, is a significant

driver in the pathogenesis of various human cancers, most notably gastrointestinal stromal

tumors (GISTs), as well as certain types of leukemia, melanoma, and mastocytosis.[2][9][10]

This oncogenic role has established c-Kit as a key target for the development of targeted

cancer therapies.
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c-Kit-IN-3 is a potent and selective inhibitor of the c-KIT kinase.[11] Its development is aimed

at targeting both wild-type and mutated forms of the c-Kit receptor, which are implicated in

various cancers. The inhibitor is particularly noted for its efficacy against gain-of-function

mutations in the juxtamembrane domain and drug-resistant mutations within the ATP-binding

pocket.[11] A thorough understanding of its chemical and physical properties is paramount for

researchers engaged in preclinical studies, assay development, and structure-activity

relationship (SAR) analyses.

Chemical Properties and Structure of c-Kit-IN-3
The precise chemical identity of a small molecule inhibitor is fundamental to its application in

research and drug development. The molecular formula, weight, and structural identifiers

provide the necessary information for accurate dosing, computational modeling, and chemical

synthesis.

Quantitative Data Summary
The key chemical identifiers and properties for c-Kit-IN-3 are summarized in the table below for

easy reference.
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Property Value Source

Molecular Formula C₂₆H₂₀ClF₃N₂O₄ [11][12]

Molecular Weight 516.90 g/mol [11]

Exact Mass 516.1064 u [11]

IUPAC Name

2-(4-chloro-3-

(trifluoromethyl)phenyl)-N-(4-

((6,7-dimethoxyquinolin-4-

yl)oxy)phenyl)acetamide

[11][12]

CAS Number 2363169-01-9 [11][12]

SMILES String

O=C(NC1=CC=C(OC2=CC=N

C3=CC(OC)=C(OC)C=C23)C=

C1)CC4=CC=C(Cl)C(C(F)

(F)F)=C4

[11]

InChI Key
YOHLRCOPRAVUCJ-

UHFFFAOYSA-N
[11]

Chemical Structure Visualization
The chemical structure of c-Kit-IN-3 is composed of three primary moieties: a

dimethoxyquinoline core, a central phenylacetamide linker, and a substituted

chlorotrifluoromethylphenyl group. This arrangement is crucial for its binding affinity and

selectivity towards the c-Kit kinase domain.
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Caption: A logical diagram of the key functional moieties within c-Kit-IN-3.
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Field Insights: The Importance of Structure and
Molecular Weight
For drug development professionals, the chemical structure and molecular weight are not

merely data points; they are critical parameters that predict the molecule's potential as a

therapeutic agent.

Drug-Likeness and Bioavailability: The molecular weight of 516.90 g/mol is a key factor in

assessing the "drug-likeness" of c-Kit-IN-3. According to Lipinski's Rule of Five—a widely

used guideline in drug discovery—a molecular weight of over 500 can sometimes negatively

impact oral bioavailability. This insight guides researchers to consider potential formulation

strategies or delivery mechanisms early in the development process.

Structure-Activity Relationship (SAR): The detailed structure, including the specific

placement of the chloro and trifluoromethyl groups, is essential for SAR studies.

Researchers can synthesize analogs by modifying these groups to understand how

structural changes affect potency, selectivity, and pharmacokinetic properties. For instance,

the trifluoromethyl group often enhances metabolic stability and binding affinity.

Computational Modeling: The SMILES string and 2D structure are the starting points for in

silico studies. Scientists use this information to perform molecular docking simulations,

predicting how c-Kit-IN-3 fits into the ATP-binding pocket of the c-Kit kinase. This

computational analysis can reveal key interactions and guide the design of next-generation

inhibitors with improved profiles.

Experimental Protocol: Preparation of Stock
Solutions
Accurate and reproducible experimental results begin with the correct preparation of the

inhibitor. Given that c-Kit-IN-3 is soluble in DMSO, the following protocol provides a self-

validating method for preparing standardized stock solutions.[11]

Objective: To prepare a 10 mM stock solution of c-Kit-IN-
3 in DMSO.
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Materials:
c-Kit-IN-3 powder (MW: 516.90 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes

Vortex mixer

Pipettors and sterile tips

Step-by-Step Methodology:
Pre-Calculation:

To prepare 1 mL of a 10 mM solution, the required mass is calculated:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass = 0.010 mol/L x 0.001 L x 516.90 g/mol x 1000 mg/g = 5.169 mg

Weighing the Compound:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh out approximately 5.17 mg of c-Kit-IN-3 powder into the tube. Record the

exact mass. Causality Note: Recording the precise mass is critical for calculating the true

final concentration, ensuring accuracy in downstream experiments.

Solubilization:

Based on the actual mass weighed, calculate the precise volume of DMSO required.

Volume (µL) = [Mass (mg) / 516.90 ( g/mol )] / 0.010 (mol/L) x 1,000,000 (µL/L)
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Example: If 5.20 mg was weighed, Volume = (5.20 / 516.90) / 0.010 * 1,000,000 ≈ 1006

µL.

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube.

Dissolution and Storage:

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. A brief, gentle sonication can be used if necessary.

Visually inspect the solution to ensure no solid particulates remain. This serves as a self-

validating check for complete solubilization.

Aliquot the stock solution into smaller volumes in fresh tubes to avoid repeated freeze-

thaw cycles.

Store the stock solution at -20°C for long-term use (months to years) or at 4°C for short-

term use (days to weeks).[11]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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